Cas no 477524-24-6 (3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide)

• Product Name: 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide
• CAS No: 477524-24-6
• MF: C₂₂H₂₆ClFN₄O
• MW: 416.919447422028
• CID: 5454467
• PubChem ID: 6372690
• Update Time: 2025-06-22

3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octylprop-2-enamide
• (E)-3-[5-chloro-1-(4-fluorophenyl)-3-methylpyrazol-4-yl]-2-cyano-N-octylprop-2-enamide
• 477524-24-6
• EN300-26609023
• Z44314983
• 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide

• Inchi： 1S/C22H26ClFN4O/c1-3-4-5-6-7-8-13-26-22(29)17(15-25)14-20-16(2)27-28(21(20)23)19-11-9-18(24)10-12-19/h9-12,14H,3-8,13H2,1-2H3,(H,26,29)
• InChI Key： JEOTUOCCBYOOKE-UHFFFAOYSA-N
• SMILES： C(NCCCCCCCC)(=O)C(C#N)=CC1=C(Cl)N(C2=CC=C(F)C=C2)N=C1C

Computed Properties

• Exact Mass: 416.1779173g/mol
• Monoisotopic Mass: 416.1779173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.7±50.0 °C(Predicted)
• pka: 11.32±0.46(Predicted)

Additional information on 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide

Introduction to 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide (CAS No. 477524-24-6)

3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide, identified by its CAS number 477524-24-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention.

The molecular structure of this compound features a pyrazole core, which is a heterocyclic aromatic ring system that is widely recognized for its versatility in medicinal chemistry. The pyrazole ring in 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide is substituted with a chloro group at the 5-position, a methyl group at the 3-position, and a 4-fluorophenyl group at the 1-position. These substituents contribute to the compound's unique chemical properties and influence its potential biological interactions.

The presence of a cyano group at the 2-position and an N-octyl side chain at the amide functionality further enhances the compound's complexity and may play a crucial role in its pharmacological activity. The N-octyl chain, in particular, is known to influence solubility and metabolic stability, making it a valuable feature in drug design.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, anti-viral, anti-tumor, and antimicrobial properties. The specific arrangement of substituents in 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the pyrazole core, chloro and fluoro substituents, cyano group, and N-octyl side chain creates a unique profile that may interact with biological targets in novel ways. This makes 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide an attractive candidate for further exploration in preclinical and clinical studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the complexity of the molecule but also demonstrate the advancements in organic chemistry that enable the creation of such intricate compounds.

Evaluation of the pharmacokinetic properties of 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide is essential for understanding its potential as a therapeutic agent. Studies have shown that compounds with similar structural features often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. However, further research is needed to confirm these properties for this specific molecule.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its structural motifs may be useful in developing new agrochemicals or industrial chemicals that require similar functional groups for activity. The versatility of pyrazole derivatives makes them valuable tools in various chemical applications.

In conclusion, 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-octyl-2-propenamide (CAS No. 477524-24-6) represents an exciting opportunity for researchers in pharmaceuticals and related fields. Its unique molecular structure and potential biological activities make it a compelling candidate for further study. As research continues to uncover new applications for this class of compounds, 3-[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-ylyl]-2-cyano-N-octyl-2-propenamide........